2-(3-((3,4-dimethylphenyl)sulfonyl)-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[3-(3,4-dimethylphenyl)sulfonyl-4,6-dimethyl-2-oxopyridin-1-yl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C24H26N2O5S/c1-15-6-11-21(13-16(15)2)32(29,30)23-17(3)12-18(4)26(24(23)28)14-22(27)25-19-7-9-20(31-5)10-8-19/h6-13H,14H2,1-5H3,(H,25,27)
• InChI Key: CBLZIBQVDFDQEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)C2=C(C=C(N(C2=O)CC(=O)NC3=CC=C(C=C3)OC)C)C)C
• Molecular Formula: C24H26N2O5S
• Molecular Weight: 454.5 g/mol
• CAS No.: 1189663-84-0

Description

2-(3-((3,4-dimethylphenyl)sulfonyl)-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C24H26N2O5S and its molecular weight is 454.54. The purity is usually 95%.
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Scientific Research Applications

Biological Effects

Acetamide derivatives, including the compound 2-(3-((3,4-dimethylphenyl)sulfonyl)-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(4-methoxyphenyl)acetamide, have been studied for their various biological effects and applications. A significant body of research focuses on understanding the toxicology and biological responses of acetamide and its derivatives. Kennedy (2001) reviewed the toxicology of acetamide and its derivatives, emphasizing the biological consequences of exposure in humans. The study highlighted that the biological responses vary among different acetamide derivatives, reflecting the diversity in their biological activities and potential uses (Kennedy, 2001).

Synthesis and Pharmaceutical Applications

The synthesis and potential pharmaceutical applications of acetamide derivatives have been a focus of research. Saini et al. (2019) reviewed novel methods for the synthesis of omeprazole, a well-known proton pump inhibitor, highlighting various pharmaceutical impurities of anti-ulcer drugs. The review provides insight into the development of proton pump inhibitors and the synthesis process of these compounds, including steps like the formation of an ester followed by coupling with a Grignard reagent. This study underscores the importance of understanding the synthesis pathways and impurities associated with drugs like omeprazole, which share structural similarities with acetamide derivatives (Saini et al., 2019).

Chemical Properties and Interactions

Understanding the chemical properties and interactions of acetamide derivatives is crucial for their application in various fields. Kiefer, Noack, and Kirchner (2011) reviewed the hydrogen bonding interactions of dimethyl sulfoxide (DMSO), a solvent that shares chemical properties with acetamide derivatives. The study highlighted the interactions of DMSO with co-solvent molecules, elucidating the molecular dissolution properties and solution behavior. Such insights are valuable for the application of acetamide derivatives in different industries, including pharmaceuticals and biotechnology (Kiefer, Noack, & Kirchner, 2011).